Cas no 1191062-02-8 (4-(1-(Tert-butoxycarbonyl)piperidin-4-YL)phenylboronic acid)

• Product Name: 4-(1-(Tert-butoxycarbonyl)piperidin-4-YL)phenylboronic acid
• CAS No: 1191062-02-8
• MF: C₁₆H₂₄BNO₄
• MW: 305.17706489563
• CID: 4685146
• PubChem ID: 44518341
• Update Time: 2025-08-05

4-(1-(Tert-butoxycarbonyl)piperidin-4-YL)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL)PHENYLBORONIC ACID
• DB-099306
• SCHEMBL12419663
• 1-Piperidinecarboxylic acid, 4-(4-boronophenyl)-, 1-(1,1-dimethylethyl) ester
• F82915
• 1191062-02-8
• 4-[1-(tert-butoxycarbonyl)piperidin-4-yl]phenylboronic acid
• CS-0178444
• 4-(1-(Tert-Butoxycarbonyl)piperidin-4-yl)phenylboronicacid
• [4-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]phenyl]boronic acid
• BS-30229
• 4-(1-(Tert-butoxycarbonyl)piperidin-4-YL)phenylboronic acid

• Inchi： 1S/C16H24BNO4/c1-16(2,3)22-15(19)18-10-8-13(9-11-18)12-4-6-14(7-5-12)17(20)21/h4-7,13,20-21H,8-11H2,1-3H3
• InChI Key： IOHUFFGMPLAKRT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C=CC(B(O)O)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 305.1798384g/mol
• Monoisotopic Mass: 305.1798384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70

Additional information on 4-(1-(Tert-butoxycarbonyl)piperidin-4-YL)phenylboronic acid

4-(1-(Tert-butoxycarbonyl)piperidin-4-yl)phenylboronic acid: A Versatile Building Block in Modern Medicinal Chemistry

4-(1-(Tert-butoxycarbonyl)piperidin-4-yl)phenylboronic acid (CAS No. 1191062-02-8) is a highly versatile compound that has gained significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, offers a wide range of applications in the synthesis of complex molecules and the development of novel therapeutic agents.

The core structure of 4-(1-(Tert-butoxycarbonyl)piperidin-4-yl)phenylboronic acid consists of a phenylboronic acid moiety linked to a tert-butoxycarbonyl (Boc)-protected piperidine ring. The Boc group serves as a protective group for the piperidine nitrogen, allowing for selective manipulation of the molecule during synthetic processes. This feature makes it an ideal building block for Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of biologically active compounds.

Recent advancements in synthetic methodologies have further highlighted the utility of 4-(1-(Tert-butoxycarbonyl)piperidin-4-yl)phenylboronic acid. For instance, a study published in the Journal of Organic Chemistry demonstrated the efficient synthesis of this compound using palladium-catalyzed reactions. The researchers reported high yields and excellent regioselectivity, making it an attractive starting material for various synthetic routes.

In the context of drug discovery, 4-(1-(Tert-butoxycarbonyl)piperidin-4-yl)phenylboronic acid has been utilized in the development of small molecule inhibitors targeting specific enzymes and receptors. One notable application is in the design of inhibitors for protein kinases, which are key players in cellular signaling pathways and are often implicated in various diseases, including cancer and neurodegenerative disorders. A recent study published in the Journal of Medicinal Chemistry described the use of this compound as a key intermediate in the synthesis of potent and selective kinase inhibitors.

The piperidine ring present in 4-(1-(Tert-butoxycarbonyl)piperidin-4-yl)phenylboronic acid provides additional flexibility and conformational diversity, which can be exploited to optimize binding interactions with target proteins. This structural feature has been leveraged to enhance the potency and selectivity of drug candidates, leading to improved therapeutic outcomes.

Beyond its role in small molecule drug discovery, 4-(1-(Tert-butoxycarbonyl)piperidin-4-yl)phenylboronic acid has also found applications in polymer chemistry and materials science. Its boronic acid functionality can be used to introduce functional groups into polymers, enabling the development of advanced materials with tailored properties. For example, a study published in Macromolecules reported the use of this compound to synthesize boron-containing polymers with enhanced mechanical strength and thermal stability.

The versatility of 4-(1-(Tert-butoxycarbonyl)piperidin-4-yl)phenylboronic acid extends to its use in bioconjugation reactions. The boronic acid moiety can form stable complexes with diols, making it useful for attaching biomolecules such as peptides and antibodies to surfaces or nanoparticles. This property has been exploited in the development of biosensors and targeted drug delivery systems.

In conclusion, 4-(1-(Tert-butoxycarbonyl)piperidin-4-yl)phenylboronic acid (CAS No. 1191062-02-8) is a highly valuable compound with a wide range of applications in medicinal chemistry, materials science, and bioconjugation. Its unique structural features and reactivity make it an essential building block for the synthesis of complex molecules and the development of innovative therapeutic agents. As research continues to advance, this compound is likely to play an increasingly important role in various scientific disciplines.